Cas no 871583-16-3 (Methyl 4-methoxy-1H-pyrrolo3,2-cpyridine-2-carboxylate)

• Product Name: Methyl 4-methoxy-1H-pyrrolo3,2-cpyridine-2-carboxylate
• CAS No: 871583-16-3
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD10697649
• CID: 706556
• PubChem ID: 24820477
• Update Time: 2025-06-11

Methyl 4-methoxy-1H-pyrrolo3,2-cpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate
• 1H-Pyrrolo[3,2-c]pyridine-2-carboxylicacid, 4-methoxy-, methyl ester
• C10H10N2O3
• 4-Methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid methyl ester
• METHYL 4-METHOXY-5-AZAINDOLE-2-CARBOXYLATE
• Methyl 4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate (ACI)
• Methyl4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate
• AB60164
• BS-17761
• AKOS015851949
• AC-26727
• DA-41027
• WJB58316
• SY272855
• MFCD10697649
• DTXSID90647529
• 1H-Pyrrolo[3,2-c]pyridine-2-carboxylicacid,4-methoxy-,methyl ester
• 1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid, 4-methoxy-, methyl ester
• SCHEMBL23102527
• D83177
• 871583-16-3
• Methyl 4-methoxy-1H-pyrrolo3,2-cpyridine-2-carboxylate

• MDL： MFCD10697649
• Inchi： 1S/C10H10N2O3/c1-14-9-6-5-8(10(13)15-2)12-7(6)3-4-11-9/h3-5,12H,1-2H3
• InChI Key： FTKKYZOTROHAOV-UHFFFAOYSA-N
• SMILES： O=C(C1NC2C(=C(OC)N=CC=2)C=1)OC

Computed Properties

• Exact Mass: 206.06900
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 375.2±37.0 °C at 760 mmHg
• Flash Point: 180.7±26.5 °C
• Refractive Index: 1.619
• PSA: 64.21000
• LogP: 1.35810
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 4-methoxy-1H-pyrrolo3,2-cpyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 4-methoxy-1H-pyrrolo3,2-cpyridine-2-carboxylate

Methyl 4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate (CAS No. 871583-16-3): A Comprehensive Overview

Methyl 4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate, identified by its CAS number 871583-16-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrolopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a methoxy group at the 4-position and a carboxylate ester at the 2-position enhances its chemical diversity and reactivity, making it a valuable scaffold for medicinal chemistry investigations.

The< strong>pyrrolo[3,2-c]pyridine core is a fused bicyclic system consisting of a pyrrole ring and a pyridine ring, which together contribute to the compound's unique electronic and steric properties. This structural framework has been extensively explored for its ability to interact with various biological targets, including enzymes and receptors. The< strong>4-methoxy substituent not only influences the electronic distribution within the molecule but also plays a crucial role in modulating its solubility and metabolic stability. Additionally, the< strong>carboxylate ester functionality provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in< strong>pyrrolopyridine derivatives due to their demonstrated efficacy in various disease models. One of the most compelling areas of research involves their potential as kinase inhibitors. Kinases are enzymes that play essential roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. Several studies have highlighted the ability of< strong>Methyl 4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate to inhibit specific kinases by binding to their active sites. For instance, research has shown that this compound can potently inhibit JAK2, a kinase involved in hematological malignancies. The< strong>4-methoxy group appears to be critical for achieving high affinity binding, suggesting that it interacts with key residues in the kinase pocket.

Beyond its kinase inhibition properties, Methyl 4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate has also been investigated for its potential as an antiviral agent. Viruses rely on host cell machinery for replication, and targeting viral proteins or host factors can disrupt their life cycle. Preliminary studies have demonstrated that this compound can interfere with viral protease activity, thereby inhibiting viral replication. The< strong>carboxylate ester moiety may participate in forming hydrogen bonds or other non-covalent interactions with viral proteins, contributing to its inhibitory effect. These findings underscore the compound's versatility as a pharmacological tool.

The synthesis of< strong>Methyl 4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate involves multi-step organic transformations that highlight the synthetic versatility of pyrrolopyridine scaffolds. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce the< strong>4-methoxy and< strong>carboxylate ester groups. Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the pyrrolopyridine core with high regioselectivity. These methods not only improve yield but also minimize byproduct formation, making them ideal for large-scale production.

The pharmacokinetic properties of< strong>Methyl 4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate are another critical aspect that has been thoroughly evaluated. In vitro studies have shown that this compound exhibits moderate solubility in water and organic solvents, which is advantageous for formulation development. Additionally, preliminary pharmacokinetic studies in animal models indicate that it has reasonable bioavailability and metabolic stability. The< strong>4-methoxy group may contribute to its metabolic resistance by influencing cytochrome P450 enzyme activity. Understanding these properties is essential for optimizing drug delivery systems and ensuring therapeutic efficacy.

The potential therapeutic applications of< strong>Methyl 4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate extend beyond cancer and antiviral treatments. Emerging evidence suggests that it may also have neuroprotective effects by modulating neurotransmitter systems or inhibiting neurodegenerative pathways. The< strong/pyrrolo[3,2-c]pyridine nucleus is known to interact with various neurological targets due to its ability to cross the blood-brain barrier efficiently. Further research is needed to fully elucidate these mechanisms and explore new therapeutic avenues.

In conclusion,< strong>Methyl 4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate (CAS No. 871583-16-3) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique scaffold combined with functional groups such as< strong >4-methoxy >and carboxylate ester >makes it a versatile scaffold for drug discovery efforts targeting kinases,< em>JAK2 , viral proteases, and potentially neurodegenerative diseases.< em > < em > < em > < em > < em > Its synthetic accessibility and favorable pharmacokinetic properties further enhance its value as a lead compound or intermediate in medicinal chemistry campaigns.< em >